Cas no 2365526-68-5 (tert-butyl N-(1-cyanopyrrolidin-3-yl)methylcarbamate)

• Product Name: tert-butyl N-(1-cyanopyrrolidin-3-yl)methylcarbamate
• CAS No: 2365526-68-5
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• MDL: MFCD32849869
• CID: 5638841
• PubChem ID: 155373059
• Update Time: 2023-11-27

tert-butyl N-(1-cyanopyrrolidin-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28274671
• tert-butyl N-[(1-cyanopyrrolidin-3-yl)methyl]carbamate
• SCHEMBL22755466
• 2365526-68-5
• tert-butyl N-(1-cyanopyrrolidin-3-yl)methylcarbamate

• MDL： MFCD32849869
• Inchi： 1S/C11H19N3O2/c1-11(2,3)16-10(15)13-6-9-4-5-14(7-9)8-12/h9H,4-7H2,1-3H3,(H,13,15)
• InChI Key： JXECEFFDMAWPTQ-UHFFFAOYSA-N
• SMILES： O(C(NCC1CN(C#N)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines